Cas no 1552902-98-3 (2-amino-5-methoxy-3-methylbenzonitrile)
1552902-98-3 structure
Product Name:2-amino-5-methoxy-3-methylbenzonitrile
CAS No:1552902-98-3
MF:C9H10N2O
MW:162.188501834869
CID:1080102
PubChem ID:82013071
Update Time:2025-04-20
2-amino-5-methoxy-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-amino-5-methoxy-3-methylbenzonitrile
- 1552902-98-3
- AKOS020995714
- Benzonitrile, 2-amino-5-methoxy-3-methyl-
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- Inchi: 1S/C9H10N2O/c1-6-3-8(12-2)4-7(5-10)9(6)11/h3-4H,11H2,1-2H3
- InChI Key: QPHJHHNBXYCWSC-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C#N)C(=C(C)C=1)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
2-amino-5-methoxy-3-methylbenzonitrile Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1552902-98-3 (2-amino-5-methoxy-3-methylbenzonitrile) Related Products
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